Cas no 21326-80-7 (1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis-)

1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis-, is a biphenyl derivative featuring an ethynediyl bridge connecting two phenyl rings at the para positions. This structural configuration imparts rigidity and conjugation, making it valuable in organic electronic applications, such as OLEDs and photovoltaic materials. The compound exhibits high thermal stability and efficient charge transport properties due to its extended π-conjugation. Its well-defined molecular architecture also facilitates precise tuning of optoelectronic characteristics, making it suitable for advanced material research. The ethynediyl linker enhances solubility in common organic solvents, simplifying processing while maintaining structural integrity. This compound serves as a versatile building block in the synthesis of conjugated polymers and small-molecule semiconductors.
1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- structure
21326-80-7 structure
Product Name:1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis-
CAS No:21326-80-7
MF:C26H18
MW:330.421126842499
MDL:MFCD01142539
CID:1404548
PubChem ID:11024016
Update Time:2025-05-22

1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis-
    • 1-phenyl-4-[2-(4-phenylphenyl)ethynyl]benzene
    • DTXSID30452336
    • F74511
    • 1,2-Di([1,1'-biphenyl]-4-yl)ethyne
    • BS-51538
    • 4.4'-Diphenyltolan
    • MFCD01142539
    • 21326-80-7
    • MDL: MFCD01142539
    • Inchi: 1S/C26H18/c1-3-7-23(8-4-1)25-17-13-21(14-18-25)11-12-22-15-19-26(20-16-22)24-9-5-2-6-10-24/h1-10,13-20H
    • InChI Key: NXWCDEUPFKTZSD-UHFFFAOYSA-N
    • SMILES: C1(C=CC(C#CC2C=CC(=CC=2)C2C=CC=CC=2)=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 330.14094
  • Monoisotopic Mass: 330.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- Pricemore >>

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1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:21326-80-7)1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis-
Order Number:A1221327
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:24
Price ($):179
Email:sales@amadischem.com

Additional information on 1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis-

Recent Advances in the Study of 1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- (CAS: 21326-80-7) and Its Applications in Chemical Biology and Medicine

The compound 1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- (CAS: 21326-80-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the role of 1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- as a versatile scaffold in medicinal chemistry. Its rigid, conjugated structure makes it an ideal candidate for the development of novel fluorescent probes and molecular sensors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in designing highly selective probes for detecting reactive oxygen species (ROS) in cellular environments, which is crucial for understanding oxidative stress-related diseases.

In addition to its applications in diagnostics, this compound has shown promise as a building block for drug development. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of 1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- with enhanced binding affinity for specific protein targets, such as kinases involved in cancer pathways. These derivatives exhibited potent inhibitory effects in preclinical models, suggesting their potential as lead compounds for anticancer therapies.

Another area of interest is the compound's role in materials science. Researchers have explored its incorporation into organic semiconductors and photovoltaic materials due to its excellent electron-transport properties. A 2023 study in Advanced Materials showcased its use in developing high-efficiency organic light-emitting diodes (OLEDs), which could have implications for next-generation display technologies.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- derivatives. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production. For example, a 2023 publication in Green Chemistry highlighted a catalytic method that minimizes waste and improves yield, paving the way for more sustainable industrial applications.

In conclusion, 1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis- (CAS: 21326-80-7) continues to be a compound of significant interest in multiple scientific disciplines. Its diverse applications—from biomedical research to materials science—underscore its versatility and potential for future innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in therapeutic and technological contexts.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:21326-80-7)1,1'-Biphenyl, 4,4''-(1,2-ethynediyl)bis-
A1221327
Purity:99%
Quantity:1g
Price ($):179
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